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For Researchers, Scientists, and Drug Development Professionals

Introduction
ML283 is a potent and selective small molecule inhibitor of viral helicases, initially identified as

an inhibitor of the Hepatitis C Virus (HCV) NS3 helicase.[1] Subsequent research has

demonstrated its efficacy against the nonstructural protein 13 (nsp13) helicase of SARS-CoV-2.

[2] This dual activity makes ML283 a valuable tool for studying the replication of both HCV and

SARS-CoV-2 in replicon systems. These systems are powerful tools in antiviral drug discovery

as they allow for the study of viral replication in a BSL-2 laboratory setting, bypassing the need

for infectious virus.[3]

These application notes provide a comprehensive overview of the use of ML283 in HCV and

SARS-CoV-2 replicon systems, including its mechanism of action, quantitative data on its

activity, and detailed experimental protocols.

Mechanism of Action
ML283 targets the helicase enzyme of both HCV (NS3) and SARS-CoV-2 (nsp13). These

helicases are essential for viral replication, as they unwind the double-stranded RNA

intermediates that form during the replication process. By inhibiting the helicase, ML283
effectively blocks viral RNA synthesis and, consequently, viral replication.[1][2]
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The following tables summarize the available quantitative data for ML283.

Table 1: In Vitro Inhibitory Activity of ML283 against HCV Helicase

Target Genotype Assay Type IC50 (µM) Reference

NS3 Helicase 1b (con1) Biochemical 2.6 ± 1

NS3 Helicase 2a (JFH1) Biochemical 3.9 ± 1

Table 2: Antiviral and Cytotoxicity Data for ML283 in HCV Replicon System

Parameter Cell Line Value Reference

Replicon Inhibition Huh-7 based 54 ± 10 % at 10 µM

Cell Viability Huh-7 based 112 ± 4 % at 10 µM

Note: A specific EC50 value for ML283 in a SARS-CoV-2 replicon system is not readily

available in the public domain based on conducted searches. However, its potent inhibition of

the purified SARS-CoV-2 nsp13 helicase has been documented.

Signaling Pathways and Experimental Workflows
Signaling Pathway of Helicase Inhibition
The following diagram illustrates the general mechanism of action of ML283 in inhibiting viral

replication by targeting the viral helicase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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